Ethyl 4-methyl-2-({[(3-methylbenzoyl)amino]carbonothioyl}amino)-1,3-thiazole-5-carboxylate

• Molecular Formula: C16H17N3O3S2
• Molecular Weight: 363.5 g/mol
• IUPAC Name: ethyl 4-methyl-2-[(3-methylbenzoyl)carbamothioylamino]-1,3-thiazole-5-carboxylate
• InChI: InChI=1S/C16H17N3O3S2/c1-4-22-14(21)12-10(3)17-16(24-12)19-15(23)18-13(20)11-7-5-6-9(2)8-11/h5-8H,4H2,1-3H3,(H2,17,18,19,20,23)
• InChI Key: AHRRLOWGOQCAHA-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=C(N=C(S1)NC(=S)NC(=O)C2=CC(=CC=C2)C)C
• Canonical SMILES: CCOC(=O)C1=C(N=C(S1)NC(=S)NC(=O)C2=CC=CC(=C2)C)C

Description

Ethyl 4-methyl-2-({[(3-methylbenzoyl)amino]carbonothioyl}amino)-1,3-thiazole-5-carboxylate, also known as EMTC, is a thiazole derivative that has gained significant attention in recent years due to its potential applications in scientific research. This compound is synthesized through a multi-step process and has been found to exhibit various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of Ethyl 4-methyl-2-({[(3-methylbenzoyl)amino]carbonothioyl}amino)-1,3-thiazole-5-carboxylate involves its ability to inhibit the activity of various enzymes and proteins. Ethyl 4-methyl-2-({[(3-methylbenzoyl)amino]carbonothioyl}amino)-1,3-thiazole-5-carboxylate has been found to inhibit the activity of carbonic anhydrase, which is an enzyme that plays a role in the regulation of pH in cells. This compound has also been found to inhibit the activity of topoisomerase II, which is an enzyme that plays a role in DNA replication and repair. Additionally, Ethyl 4-methyl-2-({[(3-methylbenzoyl)amino]carbonothioyl}amino)-1,3-thiazole-5-carboxylate has been found to inhibit the activity of histone deacetylases, which are enzymes that play a role in gene expression.
Biochemical and Physiological Effects
Ethyl 4-methyl-2-({[(3-methylbenzoyl)amino]carbonothioyl}amino)-1,3-thiazole-5-carboxylate has been found to exhibit various biochemical and physiological effects. This compound has been found to inhibit the activity of various enzymes and proteins, which can lead to changes in cellular processes. Additionally, Ethyl 4-methyl-2-({[(3-methylbenzoyl)amino]carbonothioyl}amino)-1,3-thiazole-5-carboxylate has been found to induce apoptosis in cancer cells and inhibit the growth of cancer cell lines. This compound has also been found to exhibit anti-inflammatory and anti-oxidant properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of using Ethyl 4-methyl-2-({[(3-methylbenzoyl)amino]carbonothioyl}amino)-1,3-thiazole-5-carboxylate in lab experiments is its ability to inhibit the activity of various enzymes and proteins. This compound can be used to study the role of these enzymes and proteins in cellular processes. Additionally, Ethyl 4-methyl-2-({[(3-methylbenzoyl)amino]carbonothioyl}amino)-1,3-thiazole-5-carboxylate can be used to study the mechanisms of action of various drugs and compounds. However, one of the limitations of using Ethyl 4-methyl-2-({[(3-methylbenzoyl)amino]carbonothioyl}amino)-1,3-thiazole-5-carboxylate is its potential toxicity. This compound has been found to exhibit cytotoxic effects, which can limit its use in certain experiments.

Future Directions

There are many future directions for research on Ethyl 4-methyl-2-({[(3-methylbenzoyl)amino]carbonothioyl}amino)-1,3-thiazole-5-carboxylate. One area of research is the development of new derivatives of Ethyl 4-methyl-2-({[(3-methylbenzoyl)amino]carbonothioyl}amino)-1,3-thiazole-5-carboxylate that exhibit increased potency and decreased toxicity. Additionally, further research is needed to elucidate the mechanisms of action of Ethyl 4-methyl-2-({[(3-methylbenzoyl)amino]carbonothioyl}amino)-1,3-thiazole-5-carboxylate and its derivatives. This compound has also shown potential as a therapeutic agent for various diseases, including cancer and inflammatory diseases. Further research is needed to determine the efficacy of Ethyl 4-methyl-2-({[(3-methylbenzoyl)amino]carbonothioyl}amino)-1,3-thiazole-5-carboxylate in animal models and clinical trials.

Synthesis Methods

The synthesis of Ethyl 4-methyl-2-({[(3-methylbenzoyl)amino]carbonothioyl}amino)-1,3-thiazole-5-carboxylate involves a multi-step process that starts with the reaction of 4-methyl-2-aminothiazole with ethyl chloroformate to form ethyl 4-methyl-2-aminothiazole-5-carboxylate. This compound is then reacted with thionyl chloride to form ethyl 4-methyl-2-chlorothiazole-5-carboxylate, which is further reacted with potassium thiocyanate to form ethyl 4-methyl-2-thiocyanatothiazole-5-carboxylate. Finally, the compound is reacted with 3-methylbenzoyl isothiocyanate to form Ethyl 4-methyl-2-({[(3-methylbenzoyl)amino]carbonothioyl}amino)-1,3-thiazole-5-carboxylate.

Scientific Research Applications

Ethyl 4-methyl-2-({[(3-methylbenzoyl)amino]carbonothioyl}amino)-1,3-thiazole-5-carboxylate has been found to exhibit various scientific research applications. One of the main applications is in the field of cancer research. Ethyl 4-methyl-2-({[(3-methylbenzoyl)amino]carbonothioyl}amino)-1,3-thiazole-5-carboxylate has been shown to inhibit the growth of various cancer cell lines, including breast, colon, and lung cancer cells. This compound has also been found to induce apoptosis, or programmed cell death, in cancer cells. Additionally, Ethyl 4-methyl-2-({[(3-methylbenzoyl)amino]carbonothioyl}amino)-1,3-thiazole-5-carboxylate has been found to inhibit the activity of matrix metalloproteinases, which are enzymes that play a role in cancer cell invasion and metastasis.